N-3-isoxazolylnicotinamide

• IUPAC Name: N-(1,2-oxazol-3-yl)pyridine-3-carboxamide
• InChI: InChI=1S/C9H7N3O2/c13-9(7-2-1-4-10-6-7)11-8-3-5-14-12-8/h1-6H,(H,11,12,13)
• InChI Key: IJONHSBFPNWCTF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C(=O)NC2=NOC=C2
• Molecular Formula: C9H7N3O2
• Molecular Weight: 189.17 g/mol

Description

N-3-isoxazolylnicotinamide, also known as INN, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. It is a member of the nicotinamide family and has been synthesized through various methods.

Mechanism of Action

The mechanism of action of N-3-isoxazolylnicotinamide is not fully understood. However, it is believed to act through various pathways such as the inhibition of enzymes involved in cancer cell growth and the modulation of neurotransmitter activity in the brain. It has also been shown to activate various signaling pathways such as the PI3K/Akt pathway and the MAPK/ERK pathway.
Biochemical and Physiological Effects:
N-3-isoxazolylnicotinamide has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells by activating the caspase pathway. It has also been shown to enhance memory and learning by modulating the activity of neurotransmitters such as acetylcholine and glutamate. In immunology, it has been shown to regulate the immune response by modulating the activity of immune cells such as T-cells and macrophages.

Advantages and Limitations for Lab Experiments

N-3-isoxazolylnicotinamide has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to have low toxicity. It also has a wide range of potential applications in various fields. However, it also has some limitations. It is relatively unstable and can degrade over time, which can affect the accuracy of experimental results. It also has limited solubility in water, which can make it challenging to work with in some experiments.

Future Directions

There are several future directions for the study of N-3-isoxazolylnicotinamide. One direction is to further explore its potential applications in cancer research, neuroscience, and immunology. Another direction is to study its mechanism of action in more detail to better understand how it works. Additionally, there is potential for the development of new derivatives of N-3-isoxazolylnicotinamide with improved stability and solubility properties. Overall, N-3-isoxazolylnicotinamide is a promising compound with significant potential for scientific research and future applications.

Scientific Research Applications

N-3-isoxazolylnicotinamide has been extensively studied for its potential applications in various fields such as cancer research, neuroscience, and immunology. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neuroscience, it has been found to enhance memory and learning by modulating the activity of neurotransmitters such as acetylcholine and glutamate. In immunology, it has been shown to regulate the immune response by modulating the activity of immune cells such as T-cells and macrophages.